5-chloro-2-{[1-(2,5-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine

• IUPAC Name: 5-chloro-2-[1-(2,5-dimethoxyphenyl)sulfonylpyrrolidin-3-yl]oxypyrimidine
• InChI: InChI=1S/C16H18ClN3O5S/c1-23-12-3-4-14(24-2)15(7-12)26(21,22)20-6-5-13(10-20)25-16-18-8-11(17)9-19-16/h3-4,7-9,13H,5-6,10H2,1-2H3
• InChI Key: KYTSDRUZEUHKCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC(C2)OC3=NC=C(C=N3)Cl
• Molecular Formula: C16H18ClN3O5S
• Molecular Weight: 399.8 g/mol

Description

The compound “5-chloro-2-{[1-(2,5-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered heterocyclic aromatic moiety. Pyrimidine derivatives are known for their high degree of structural diversity and are broadly applied in therapeutic disciplines. They exhibit a wide range of biological activities, including antimicrobial, antifungal, antiparasitic, diuretic, antitumor, antifilarial, anti-inflammatory, analgesic, anti-HIV, cardiovascular, and antihypertensive activities.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. While specific synthesis methods for this exact compound were not found in the search results, pyrimidine derivatives are generally synthesized using organolithium reagents. The reaction involves nucleophilic attack on the pyrimidine ring, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrimidine ring, which is a six-membered ring containing two nitrogen atoms. It also contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is attached to the pyrimidine ring via an oxygen atom, forming an ether linkage. The pyrrolidine ring is also substituted with a 2,5-dimethoxybenzenesulfonyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the pyrimidine and pyrrolidine rings. Pyrimidine rings are known to undergo reactions such as nucleophilic aromatic substitution. Pyrrolidine rings, being saturated and containing a nitrogen atom, can participate in a variety of reactions, including those involving the nitrogen atom or the carbon atoms of the ring.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the wide range of activities exhibited by pyrimidine derivatives, this compound could be a promising candidate for drug development. Additionally, further studies could explore novel synthetic methodologies to improve the druglikeness and ADME-Tox properties of this compound.